![molecular formula C31H39NO4 B1247524 Pyrrocidine B](/img/structure/B1247524.png)
Pyrrocidine B
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Overview
Description
Pyrrocidine B is a natural product found in Neonectria candida with data available.
Scientific Research Applications
Antibiotic Properties
Pyrrocidines A and B, isolated from a filamentous fungus, display antibiotic properties. Pyrrocidine A shows significant activity against Gram-positive bacteria, including drug-resistant strains. The unique 13-membered macrocycles contribute to their antibiotic efficacy (He et al., 2002).
Antimicrobial Activity
The fungus Acremonium zeae produces pyrrocidines A and B, which act as antibiotics. Pyrrocidine A is more active than B against various microbial pathogens causing seedling blights and stalk rots in maize, demonstrating significant in vitro activity against pathogens like Aspergillus flavus and Fusarium verticillioides (Wicklow & Poling, 2009).
Cancer Cell Growth Inhibition
Pyrrocidine A, a related compound to Pyrrocidine B, has shown potent cytotoxicity against human acute promyelocytic leukemia cells. The presence of an α,β-unsaturated carbonyl group in Pyrrocidine A, which is absent in Pyrrocidine B, significantly enhances its cytotoxicity (Uesugi et al., 2015).
Prolyl Oligopeptidase Inhibition
A dimeric variant of Pyrrocidine B, isolated from the fungus Neonectria ramulariae, has shown specific inhibitory activity against prolyl oligopeptidase. This indicates potential applications in therapeutic areas where prolyl oligopeptidase is a target (Shiono et al., 2012).
Protective Endophyte in Maize
Acremonium zeae, which produces Pyrrocidines A and B, acts as a protective endophyte in maize, enhancing the plant's defenses against fungal pathogens (Poling et al., 2008).
Antimicrobial Compound Isolation
Isolation of Pyrrocidine B and related compounds from endophytic fungi indicates the potential of these compounds in antimicrobial applications. These metabolites have been identified in various fungi and show different levels of biological activity (Kamdem et al., 2018).
properties
Product Name |
Pyrrocidine B |
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Molecular Formula |
C31H39NO4 |
Molecular Weight |
489.6 g/mol |
IUPAC Name |
(3S,4R,5S,7R,9S,10R,13R,14S,16S,19S,27S)-13-ethenyl-19-hydroxy-5,7,9,11-tetramethyl-2-oxa-18-azahexacyclo[19.2.2.13,10.116,19.04,9.014,27]heptacosa-1(24),11,21(25),22-tetraene-15,17-dione |
InChI |
InChI=1S/C31H39NO4/c1-6-20-12-18(4)25-24-23(20)27(33)22-15-31(35,32-29(22)34)14-19-7-9-21(10-8-19)36-28(24)26-17(3)11-16(2)13-30(25,26)5/h6-10,12,16-17,20,22-26,28,35H,1,11,13-15H2,2-5H3,(H,32,34)/t16-,17+,20-,22+,23+,24-,25+,26+,28+,30+,31-/m1/s1 |
InChI Key |
OCUONUXNKYDHKY-PZBKSWHFSA-N |
Isomeric SMILES |
C[C@@H]1C[C@@H]([C@H]2[C@@H]3[C@@H]4[C@H]([C@@H](C=C([C@@H]4[C@@]2(C1)C)C)C=C)C(=O)[C@@H]5C[C@](CC6=CC=C(O3)C=C6)(NC5=O)O)C |
Canonical SMILES |
CC1CC(C2C3C4C(C(C=C(C4C2(C1)C)C)C=C)C(=O)C5CC(CC6=CC=C(O3)C=C6)(NC5=O)O)C |
synonyms |
pyrrocidine B |
Origin of Product |
United States |
Retrosynthesis Analysis
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